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Compound of Interest

Compound Name:
2,5-Dichloro-4-methylmandelic

acid

CAS No.: 1806347-56-7

Cat. No.: B1413338

Get Quote

Type: Technical Safety Analysis & Handling Guide (Derived) Target Audience: Medicinal

Chemists, Process Safety Engineers, and Drug Development Scientists Status: Expert Analysis

based on Structure-Activity Relationships (SAR) and Analogous Data

Executive Summary & Chemical Identity[1][2]
Notice of Derived Data:Specific toxicological data for 2,5-Dichloro-4-methylmandelic acid is

limited in public registries. The following safety analysis is derived from validated analogs

(Mandelic acid, 2,5-Dichloro-4-methylbenzoic acid, and 2,4-Dichloromandelic acid) to ensure a

conservative, maximum-protection safety posture.

This compound is a halogenated alpha-hydroxy acid, typically utilized as a chiral intermediate

in the synthesis of agrochemicals and pharmaceuticals. Its dual functionality (alpha-hydroxy

acid + chlorinated aromatic ring) necessitates strict controls against ocular damage and

respiratory irritation.
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Property Value / Prediction Relevance to Handling

Chemical Name
2,5-Dichloro-4-methylmandelic

acid
Official nomenclature

Formula C₉H₈Cl₂O₃ Stoichiometry calculations

Molecular Weight ~235.06 g/mol Dose/Molarity calculations

Physical State
White to off-white crystalline

solid
Dust generation potential

Solubility (Predicted)
Moderate in water; Soluble in

MeOH, EtOH, DMSO

Solvent selection for

cleaning/reaction

Acidity (pKa) ~3.0 – 3.4 (Predicted)
Corrosivity; requires acid-

resistant containers

LogP (Predicted) ~2.5 – 2.8
Lipophilicity indicates potential

skin absorption

Hazard Identification & Risk Assessment (GHS)
Based on the "Read-Across" method from Mandelic Acid (CAS 90-64-2) and 2,5-Dichloro-4-

methylbenzoic acid (CAS 21460-88-8), the following GHS classifications are assigned to

ensure researcher safety.

Hazard Classification Logic
Serious Eye Damage (Category 1): The alpha-hydroxy acid moiety is a known severe eye

irritant. Combined with the acidity of the carboxylic group, irreversible corneal damage is a

credible risk.

Skin Irritation (Category 2): Chlorinated aromatic rings increase lipophilicity, allowing the acid

to penetrate and irritate the stratum corneum.

STOT-SE (Category 3): Inhalation of dusts will likely irritate the upper respiratory tract.

GHS Label Elements (Derived)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1413338?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word:DANGER

Hazard Statements:

H318: Causes serious eye damage.

H315: Causes skin irritation.[1]

H335: May cause respiratory irritation.

Visualized Hazard Determination Workflow
The following diagram illustrates the logic used to derive these hazards in the absence of a

specific SDS.
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Figure 1: Structure-Activity Relationship (SAR) logic used to determine hazard classifications.

Safe Handling & Exposure Control Strategy
Engineering Controls

Primary Containment: All weighing and transfer operations must be performed inside a

Chemical Fume Hood or a Powder Containment Balance Enclosure.

Ventilation: Ensure face velocity is >0.5 m/s.
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Equipment: Use glass or PTFE (Teflon) equipment. Avoid iron or aluminum spatulas which

may corrode or contaminate the product over time.

Personal Protective Equipment (PPE) Matrix
Scientific justification for PPE selection based on permeation and physical form.[2]

Body Part PPE Recommendation Technical Justification

Eyes
Chemical Splash Goggles

(Indirect Vented)

Safety glasses are insufficient.

The acidic dust can bypass

side shields and cause

immediate corneal opacity

(H318).

Hands
Nitrile Gloves (Double gloving

recommended)

Outer: 5 mil Nitrile (Chemical

resistance). Inner: 3 mil Nitrile

(Mechanical barrier). Latex is

not recommended due to poor

acid resistance.

Respiratory
N95 / P2 Respirator (if outside

hood)

Required only if engineering

controls fail. Prevents

inhalation of acidic

particulates.

Body Lab Coat (Cotton/Poly blend)

Standard protection. Ensure

buttons are closed to protect

neck area.

Emergency Response Protocols (Self-Validating)
This section outlines a "Self-Validating" response system. The protocol dictates that you act

first based on the worst-case assumption (corrosive injury) and validate later.

Ocular Exposure (Critical Path)
IMMEDIATE ACTION REQUIRED:
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Flush: Immediately flush eyes with tepid water for minimum 15 minutes.

Technique: Hold eyelids apart. Move the eye in all directions.

Validation: Do not stop flushing until emergency medical personnel arrive or pH paper

confirms the eye surface is neutral (pH 7.0-7.4). Note: Only check pH if it does not delay

flushing.

Spills & Neutralization
Logic: As an acid, simple sweeping creates hazardous dust. Wet neutralization is safer.

Isolate: Evacuate non-essential personnel.

Cover: Cover spill with Sodium Bicarbonate (NaHCO₃) or a dedicated Acid Spill Kit.

Observe: Wait for bubbling (CO₂ evolution) to cease. This validates that neutralization is

complete.

Collect: Scoop the wet slurry into a hazardous waste bag.

Clean: Wipe surface with water, then acetone to remove organic residues.

Emergency Decision Tree
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Figure 2: Decision tree for immediate response to exposure or release events.

Synthesis & Stability Context
For researchers synthesizing this compound, understanding its stability prevents accidents.

Synthesis Route: Typically synthesized via the hydrolysis of 2,2-dichloro-1-(2,5-dichloro-4-

methylphenyl)ethan-1-one or via cyanohydrin synthesis from the corresponding

benzaldehyde.

Incompatibilities:

Strong Oxidizing Agents: Can cleave the alpha-hydroxy bond, releasing toxic gases or

causing exothermic runaway.

Strong Bases: Will form salts immediately; exothermic reaction.

Storage: Store in a cool, dry place. Keep container tightly closed. Hygroscopicity is possible

due to the hydroxyl group; protect from moisture to prevent caking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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